Cas no 214614-98-9 (tert-butyl 6-(hydroxymethyl)-2,3-dihydro-1H-indole-1-carboxylate)

• Product Name: tert-butyl 6-(hydroxymethyl)-2,3-dihydro-1H-indole-1-carboxylate
• CAS No: 214614-98-9
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• MDL: MFCD13183551
• CID: 2937229
• PubChem ID: 10753139
• Update Time: 2023-11-25

tert-butyl 6-(hydroxymethyl)-2,3-dihydro-1H-indole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 6-(hydroxymethyl)-2,3-dihydroindole-1-carboxylate
• 1h-indole-1-carboxylic acid,2,3-dihydro-6-(hydroxymethyl)-,1,1-dimethylethyl ester
• 1-t-butoxycarbonyl-6-hydroxymethyl-2,3-dihydroindole
• tert-butyl 6-(hydroxymethyl)-2,3-dihydro-1H-indole-1-carboxylate

• MDL： MFCD13183551
• Inchi： 1S/C14H19NO3/c1-14(2,3)18-13(17)15-7-6-11-5-4-10(9-16)8-12(11)15/h4-5,8,16H,6-7,9H2,1-3H3
• InChI Key： QWVIFVFHMWDQSA-UHFFFAOYSA-N
• SMILES： O(C(N1C2C=C(CO)C=CC=2CC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 249.13649347 g/mol
• Monoisotopic Mass: 249.13649347 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 249.30
• XLogP3: 1.8
• Topological Polar Surface Area: 49.8